Cas no 2228794-95-2 (3-amino-2-(3-bromo-5-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(3-bromo-5-methylphenyl)-2-methylpropan-1-ol
• CAS No: 2228794-95-2
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6184685
• PubChem ID: 165650558
• Update Time: 2025-05-20

3-amino-2-(3-bromo-5-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-bromo-5-methylphenyl)-2-methylpropan-1-ol
• 2228794-95-2
• EN300-1915770

• Inchi： 1S/C11H16BrNO/c1-8-3-9(5-10(12)4-8)11(2,6-13)7-14/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： VSEGHNUEVPBWQY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C(C)(CO)CN

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(3-bromo-5-methylphenyl)-2-methylpropan-1-ol

Comprehensive Overview of 3-amino-2-(3-bromo-5-methylphenyl)-2-methylpropan-1-ol (CAS No. 2228794-95-2)

3-amino-2-(3-bromo-5-methylphenyl)-2-methylpropan-1-ol (CAS No. 2228794-95-2) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound features a unique molecular structure combining an amino group, a brominated aromatic ring, and a hydroxyl group, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its applications due to its structural similarity to bioactive molecules used in drug discovery.

The compound's CAS number 2228794-95-2 is a critical identifier for researchers and suppliers, ensuring accurate referencing in scientific literature and commercial transactions. Its systematic name, 3-amino-2-(3-bromo-5-methylphenyl)-2-methylpropan-1-ol, highlights its functional groups and substitution pattern, which are essential for understanding its reactivity and potential applications. The presence of both amino and hydroxyl groups allows for diverse chemical modifications, making it valuable for creating derivatives with tailored properties.

One of the key areas of interest for 3-amino-2-(3-bromo-5-methylphenyl)-2-methylpropan-1-ol is its role in medicinal chemistry. The compound's structure suggests potential utility in designing enzyme inhibitors or receptor modulators, which are hot topics in drug development. Researchers are exploring its use in targeting specific pathways involved in inflammation, neurological disorders, or metabolic diseases. The bromine atom in the aromatic ring offers a handle for further functionalization via cross-coupling reactions, a technique widely used in modern pharmaceutical synthesis.

From a synthetic chemistry perspective, CAS 2228794-95-2 represents an interesting building block for constructing more complex molecular architectures. Its chiral centers (if present) could be significant for creating enantiomerically pure compounds, which is a growing demand in the pharmaceutical industry. The compound's stability under various conditions makes it suitable for multi-step synthetic procedures, addressing a common challenge in organic synthesis workflows.

The market for specialized intermediates like 3-amino-2-(3-bromo-5-methylphenyl)-2-methylpropan-1-ol has been expanding due to increased research activities in drug discovery and material science. Suppliers offering this compound often provide detailed technical data sheets including purity specifications, solubility characteristics, and safety information. Researchers frequently search for reliable sources of this material, emphasizing the need for high-quality documentation and analytical data to support their work.

In analytical chemistry, characterizing CAS No. 2228794-95-2 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are crucial for research applications. The growing importance of quality control in chemical research has made these analytical protocols standard practice for suppliers and research institutions working with such specialized compounds.

Environmental and safety considerations for handling 3-amino-2-(3-bromo-5-methylphenyl)-2-methylpropan-1-ol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. These precautions align with the increasing focus on laboratory safety and green chemistry principles in modern research environments.

The future potential of 2228794-95-2 lies in its adaptability to various research needs. As synthetic methodologies advance and new therapeutic targets emerge, compounds with this structural motif may find expanded applications. The pharmaceutical industry's continuous search for novel scaffolds makes intermediates like this particularly valuable for exploratory chemistry programs and lead optimization efforts.

For researchers considering 3-amino-2-(3-bromo-5-methylphenyl)-2-methylpropan-1-ol for their projects, understanding its physicochemical properties is essential. Parameters such as solubility in common organic solvents, melting point range, and stability under various pH conditions can significantly impact experimental design. Suppliers often provide this information to facilitate proper compound handling and application in diverse research settings.

In summary, 3-amino-2-(3-bromo-5-methylphenyl)-2-methylpropan-1-ol (CAS No. 2228794-95-2) represents a valuable chemical entity with broad potential in scientific research. Its unique structural features and synthetic versatility make it an interesting subject for both academic investigations and industrial applications. As research trends continue to evolve toward more targeted molecular design, specialized intermediates like this will likely maintain their importance in advancing chemical science and drug discovery efforts.